molecular formula C6H12N2O B8468937 2-Hydroxymethyl-3-dimethylaminopropionitrile

2-Hydroxymethyl-3-dimethylaminopropionitrile

Cat. No.: B8468937
M. Wt: 128.17 g/mol
InChI Key: UNVVVNDSXMULOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxymethyl-3-dimethylaminopropionitrile is a useful research compound. Its molecular formula is C6H12N2O and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H12N2O

Molecular Weight

128.17 g/mol

IUPAC Name

2-[(dimethylamino)methyl]-3-hydroxypropanenitrile

InChI

InChI=1S/C6H12N2O/c1-8(2)4-6(3-7)5-9/h6,9H,4-5H2,1-2H3

InChI Key

UNVVVNDSXMULOF-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC(CO)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-hydroxymethyl-acrylonitrile (37 mmol, 3.1 g, prepared as per procedure described by Csuk et al. in Tetrahedron, 1996, 52, 9759-9776) was treated with dimethylamine (25 mL of a 2M solution in THF) and the reaction was heated in a sealed vessel at 45° C. for 14 h. The reaction was cooled to room temperature and all the volatiles were removed by concentration under vacuum. The crude 2-hydroxymethyl-3-dimethylaminopropionitrile thus obtained was dissolved in dry THF (50-60 mL) and this solution was added dropwise to a cold (−78° C.) suspension of LAH (6 g) in THF (300 mL). The reaction was gradually warmed to room temperature and stirred for an additional 12 h at room temperature. The reaction was then cooled in an ice bath and very carefully quenched by the sequential addition of H2O (6 mL), 4M NaOH (6 mL) and H2O (18 mL). The white slurry thus obtained was filtered through celite and the filter bed was washed with additional CH2Cl2. The entire filtrate was then concentrated under vacuum to provide crude amine 23.
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